2-[2-Amino-5-(trifluoromethoxy)phenylthio]-acetonitrile

• Molecular Formula: C9H7F3N2OS
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 2-[2-amino-5-(trifluoromethoxy)phenyl]sulfanylacetonitrile
• InChI: InChI=1S/C9H7F3N2OS/c10-9(11,12)15-6-1-2-7(14)8(5-6)16-4-3-13/h1-2,5H,4,14H2
• InChI Key: CYDLRFBQTCQOHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)SCC#N)N

Description

2-[2-Amino-5-(trifluoromethoxy)phenylthio]-acetonitrile is a useful research compound. Its molecular formula is C9H7F3N2OS and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-amino-6-trifluoromethoxybenzothiazole (1.8 g, 7.7 mmol) in 10 N NaOH (30 ml) is refluxed, under a current of nitrogen, for 2 hours, after which time the suspension becomes a clear solution, and to which chloroacetonitrile (0.48 ml, 7.7 mmol) in CH2Cl2 (50 ml) and tetrabutylammonium hydrogensulphate (0.26 g, 0.77 mmol) are added. The resulting reaction mixture is stirred for 18 hours at room temperature, then the organic phase is separated, washed with water and dried over Na2SO4. The solvent is evaporated and the residue chromatographed through silica, eluting with petroleum ether/AcOEt (1:1) to give the product as a dark oil (1.1 g, 58% yield). 1H-NMR (CDCl3): 3.45 (s, 2H), 4.44 (br s, 2H), 6.74 (d, J=8.8, 1H), 7.10 (m, 1H), 7.39 (m, 1H). MS (ESI): m/z 249 (M+H+).